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Compound of Interest

Compound Name: 2-Fluoro-5-nitroaniline

Cat. No.: B1294389 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-5-nitroaniline
This guide provides immediate, essential safety and logistical information for the handling of 2-
Fluoro-5-nitroaniline (CAS No: 369-36-8). It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices from receipt of the chemical to

its final disposal. Adherence to these procedures is critical for personnel safety and

environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-5-nitroaniline is a hazardous chemical with the following classifications: Flammable

solid (Category 1), Skin irritation (Category 2), Eye irritation (Category 2), and Specific target

organ toxicity — single exposure (Respiratory system, Category 3).[1] It is crucial to use

appropriate personal protective equipment to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.[2]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

absorption.[2]

Body Protection
A lab coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.[2]

Respiratory Protection

A NIOSH-approved respirator

with type P3 (EN 143)

cartridges. Required if working

outside a fume hood or if there

is a risk of dust formation.

Prevents inhalation of harmful

dust.

First Aid Measures
In the event of accidental exposure, immediate action is required.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

[4]

Skin Contact

Take off contaminated clothing and wash before

reuse. Wash off with plenty of soap and water. If

skin irritation occurs, get medical

advice/attention.[3][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[4][5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Fluoro-5-nitroaniline is mandatory to mitigate risks.

3.1. Engineering Controls and Preparation

Ventilation: Always handle this chemical within a certified chemical fume hood.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No

smoking.[1][3]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible.

3.2. Handling the Chemical

Don PPE: Before handling, put on all required PPE as specified in Table 1.
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Grounding: Ground/bond container and receiving equipment to prevent static discharge.[3]

Weighing and Transfer:

Conduct all weighing and transfer operations within a chemical fume hood.

Handle the solid powder carefully to avoid generating dust.[5]

Use spark-proof tools.

After Handling: Wash hands thoroughly after handling. Do not eat, drink, or smoke when

using this product.[5]

3.3. Storage

Store in a well-ventilated, dry, and cool place.[3][5]

Keep containers tightly closed.[3][5]

Store locked up.[5][6]

Incompatible materials to avoid include acids, strong oxidizing agents, strong bases, acid

anhydrides, acid chlorides, and chloroformates.[3]

Disposal Plan
Proper disposal of 2-Fluoro-5-nitroaniline and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. This compound is considered

hazardous waste.

4.1. Waste Identification and Segregation

Label a dedicated, sealable, and chemically compatible waste container as "Hazardous

Waste: 2-Fluoro-5-nitroaniline".[2]

Do not mix this waste with other chemical waste streams unless explicitly approved by your

institution's Environmental Health and Safety (EHS) department.[2]
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4.2. Waste Collection

Solid Waste: Carefully transfer any unused or waste 2-Fluoro-5-nitroaniline into the

designated hazardous waste container. Avoid generating dust during transfer.[2]

Contaminated PPE: Collect used gloves, disposable lab coats, and other contaminated

disposable materials in a designated hazardous waste container.[7]

4.3. Container Management and Final Disposal

Keep the hazardous waste container securely sealed when not in use.[2]

Store the container in a designated hazardous waste accumulation area that is well-

ventilated and secure.[2]

Arrange for the collection of the hazardous waste container by your institution's EHS-

approved waste disposal contractor.

Comply with all local, regional, and national regulations for hazardous waste disposal.[2][3]

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the key stages of working with 2-Fluoro-5-nitroaniline,

integrating the necessary safety checkpoints.
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3. Weighing & Transfer
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Proceed

4. Experimental Use

5. Decontaminate Work Area

Post-Experiment
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8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-Fluoro-5-nitroaniline with integrated safety checkpoints.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1294389?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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